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Compound of Interest

Compound Name: Einecs 262-556-2

Cat. No.: B15179715

An In-depth Technical Guide on the Physical and Chemical Properties of Benzenesulfonic Acid,
4-C10-13-sec-alkyl derivs.

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives. The information is tailored
for researchers, scientists, and drug development professionals, presenting quantitative data,
general experimental protocols, and a conceptual workflow for chemical characterization.

Chemical Identity

Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives, commonly known as Linear
Alkylbenzene Sulfonic Acid (LABSA), is an anionic surfactant widely used in the detergent
industry. It is a complex mixture of homologous compounds.

e CAS Number: 85536-14-7
o EC Number: 287-494-3[1]
e Synonyms: LABSA, Linear Alkylbenzene Sulfonic Acid, Dodecylbenzenesulfonic acid[1]

Physical and Chemical Properties

The physical and chemical properties of Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. and
its common salts are summarized in the table below. It is important to note that due to its nature
as a mixture, some properties are presented as ranges or typical values.
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Property

Benzenesulfonic

acid, 4-C10-13-sec-

alkyl derivs.

Sodium Salts

Ammonium Salts

Not specified as a C16H25Na03s - -
Molecular Formula _ Not specified
single formula C19H31Na039[2?]
_ 320.42 - 362.50 g/mol N
Molecular Weight ~326.49 g/mol [3] 2] Not specified
) Brown, viscous ) o N
Physical State o Solid or liquid[2] Not specified
liquid[1][3]
Melting Point 10 °C[3] Not specified Not specified
- , N 100.9 °C (at 101 325
Boiling Point 82 °C[3] Not specified
Pa)[4]
) - 1.04 g/cm3 (at 20 °C)
Density 1.1 £ 0.1 g/cm?3[3] Not specified )
Water Solubility Soluble[3] Soluble[2] 1.207 g/L (at 20 °C)[4]
Vapor Pressure Not specified Not specified 0.032 Pa (at 20 °C)[4]
log Kow
(Octanol/Water 6.78[3] Not specified Not specified
Partition Coefficient)
Refractive Index 1.510[3] Not specified Not specified

Reactivity and Stability

Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. is a strong acid. It is stable under normal
conditions but can be corrosive.[5] The substance is combustible and can emit toxic fumes,
such as sulfur oxides, in a fire.

Experimental Protocols

The determination of the physical and chemical properties of chemical substances like
Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. is guided by internationally recognized
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standard methods. The OECD Guidelines for the Testing of Chemicals provide a
comprehensive set of methodologies for characterizing physical-chemical properties.[6][7][8][9]
[10]

General Methodologies:

Melting Point: Standard methods such as the capillary method or differential scanning
calorimetry (DSC) are employed.

Boiling Point: Determined using distillation methods or ebulliometers.

Density: Measured using pycnometers, hydrometers, or oscillating U-tube density meters.

Water Solubility: Typically determined by the flask method, column elution method, or
spectroscopic methods for lower solubilities.

Vapor Pressure: Can be measured by the static method, effusion method, or gas saturation
method.

Octanol-Water Partition Coefficient (log Kow): The shake-flask method or high-performance
liquid chromatography (HPLC) method are commonly used.

pKa: For sulfonic acids, potentiometric titration is a common and accurate method.

Surface Tension: The du Nody ring method, Wilhelmy plate method, or pendant drop method
are standard techniques for surfactant solutions.[11]

For the analysis and identification of surfactants, a variety of techniques are utilized, including:

« Titration Methods: Two-phase titration is often used for anionic surfactants.[12]

e Chromatographic Methods: High-performance liquid chromatography (HPLC) and gas
chromatography (GC) are powerful tools for separating and quantifying the components of
the mixture.[13]

e Spectroscopic Methods: Infrared (IR) spectroscopy, and Nuclear Magnetic Resonance
(NMR) spectroscopy can be used for structural elucidation.[13]
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Conceptual Diagrams

The following diagram illustrates a general experimental workflow for the physical and chemical
characterization of a surfactant substance like Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs.
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Experimental Workflow for Surfactant Characterization
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Caption: A flowchart of the typical experimental workflow for characterizing a surfactant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. SDS, 85536-14-7 Safety Data Sheets -
ECHEMI [echemi.com]

2. Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs., sodium salts - Surfactant -

KETEMFER [surfactant.top]

3. Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. | 85536-14-7, Benzenesulfonic acid, 4-
C10-13-sec-alkyl derivs. Formula - ECHEMI [echemi.com]

4. Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs., ammonium salts CAS#: 84989-13-9
[m.chemicalbook.com]

. industrialchemicals.gov.au [industrialchemicals.gov.au]
. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
. oecd.org [oecd.org]

. oecd.org [oecd.org]

© 00 ~N o O

. rrma-global.org [rrma-global.org]

10. oecd.org [oecd.org]

11. tegewa.de [tegewa.de]

12. researchgate.net [researchgate.net]

13. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]

To cite this document: BenchChem. [Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs.
physical and chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15179715#benzenesulfonic-acid-4-c10-13-sec-alkyl-
derivs-physical-and-chemical-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15179715?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/dodecylbenzenesulfonic-acid-pd180521136844.html
https://www.echemi.com/sds/dodecylbenzenesulfonic-acid-pd180521136844.html
https://www.surfactant.top/en/saa/?type=detail&id=8800
https://www.surfactant.top/en/saa/?type=detail&id=8800
https://www.echemi.com/products/pd180521136844-dodecylbenzenesulfonic-acid.html
https://www.echemi.com/products/pd180521136844-dodecylbenzenesulfonic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1915642_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1915642_EN.htm
https://www.industrialchemicals.gov.au/sites/default/files/2022-12/EVA00114%20-%20Evaluation%20statement%20-%2022%20December%202022%20.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://rrma-global.org/news-details/oecd-publishes-new-and-revised-test-guidelines-for-chemical-safety-assessment/MjE3MA==
https://www.oecd.org/en/publications/oecd-guidelines-for-the-testing-of-chemicals-section-1_20745753.html
https://www.tegewa.de/wp-content/uploads/2023/11/Determination-of-Surface-Tension-of-Surfactant-Solutions-from-a-Regulatory-Perspective.pdf
https://www.researchgate.net/figure/Typical-methods-of-surfactant-analysis-Surfactant-class-Method-Anionic-Alkyl-sulfates-and_tbl3_255744917
https://tcalab.alfa-chemistry.com/industries/surfactant-testing-and-analysis.html
https://www.benchchem.com/product/b15179715#benzenesulfonic-acid-4-c10-13-sec-alkyl-derivs-physical-and-chemical-properties
https://www.benchchem.com/product/b15179715#benzenesulfonic-acid-4-c10-13-sec-alkyl-derivs-physical-and-chemical-properties
https://www.benchchem.com/product/b15179715#benzenesulfonic-acid-4-c10-13-sec-alkyl-derivs-physical-and-chemical-properties
https://www.benchchem.com/product/b15179715#benzenesulfonic-acid-4-c10-13-sec-alkyl-derivs-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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